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Compound of Interest

1-Amino-2-propanethiol
Compound Name:
hydrochloride

cat. No.: B1267210

CAS Number: 4146-16-1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Amino-2-propanethiol
hydrochloride, a bifunctional organic compound containing both an amino and a thiol group.
Due to the limited availability of specific experimental data for this particular molecule in
publicly accessible literature, this guide combines the available data with a broader discussion
of the chemical class of aminothiols to provide a thorough understanding of its potential
properties and applications.

Chemical and Physical Properties

1-Amino-2-propanethiol hydrochloride is a hydrochloride salt of 1-Amino-2-propanethiol.
The presence of both a primary amine and a thiol group makes it a versatile building block in
chemical synthesis. The quantitative data available for this compound are summarized in the
table below.
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Property Value Source
Molecular Formula C3H10CINS PubChem[1]
Molecular Weight 127.64 g/mol PubChem[1]

1l-aminopropane-2-
IUPAC Name ) ] PubChem[1]
thiol;hydrochloride

CAS Number 4146-16-1 PubChem[1]

Appearance Solid (predicted)

N Expected to be soluble in
Solubility .
water

Synthesis and Reactivity

While specific, detailed synthesis protocols for 1-Amino-2-propanethiol hydrochloride are
not readily available in peer-reviewed literature, the synthesis of 3-amino thiols, in general, can
be achieved through several established methodologies. A common approach involves the
ring-opening of aziridines with a sulfur nucleophile.

A generalized synthetic workflow is depicted below:
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General Synthesis of a 3-Amino Thiol

(Propylene Oxide)
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and cyclization
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(Intermediate) (e.g., Hz2S, Thioacetic acid)
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1-Amino-2-propanethiol Hydrochloric Acid)

cidification
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hydrochloride
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A generalized synthetic pathway for 1-Amino-2-propanethiol hydrochloride.

The reactivity of 1-Amino-2-propanethiol hydrochloride is dictated by its two functional
groups: the primary amine and the thiol.

e Amine Group: The primary amine is nucleophilic and can participate in a variety of reactions,
including acylation, alkylation, and Schiff base formation.

» Thiol Group: The thiol group is also nucleophilic and is readily oxidized. It can undergo
alkylation, addition to electrophilic double bonds (Michael addition), and form disulfide bonds
upon oxidation. The reactivity of the thiol group is pH-dependent, with the thiolate anion
being the more potent nucleophile.
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Potential Applications in Research and Drug
Development

While specific applications of 1-Amino-2-propanethiol hydrochloride in drug development
are not documented, the broader class of aminothiols is of significant interest in medicinal
chemistry and materials science.

3.1. Antioxidant and Radioprotective Properties

Aminothiols are known for their antioxidant properties.[2][3] The thiol group can act as a
scavenger of reactive oxygen species (ROS), thereby protecting cells from oxidative damage.
This is a key mechanism of action for many radioprotective agents, which are compounds that
reduce the damage to cells and tissues caused by ionizing radiation.[4][5] The general
mechanism involves the aminothiol donating a hydrogen atom to a free radical, thus
neutralizing it.

Antioxidant Mechanism of an Aminothiol

Aminothiol (R-SH)
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General antioxidant mechanism of aminothiols.

3.2. Building Block for Bioactive Molecules

The bifunctional nature of 1-Amino-2-propanethiol hydrochloride makes it a useful building
block for the synthesis of more complex molecules with potential biological activity. The amine
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and thiol groups can be selectively modified to introduce other functionalities or to link the
molecule to other scaffolds. For instance, aminothiols can be used in the synthesis of chelating
agents, enzyme inhibitors, and as components of peptidomimetics.[6][7]

Experimental Protocols

Due to the lack of specific experimental protocols for 1-Amino-2-propanethiol hydrochloride,
a general protocol for a common reaction of aminothiols, the Michael addition to an a,3-
unsaturated carbonyl compound, is provided below as a representative example.

General Protocol for Michael Addition of an Aminothiol

» Dissolution: Dissolve the a,B-unsaturated carbonyl compound (1 equivalent) in a suitable
solvent such as ethanol or methanol in a round-bottom flask equipped with a magnetic
stirrer.

o Addition of Aminothiol: To the stirred solution, add 1-Amino-2-propanethiol hydrochloride
(1.1 equivalents).

o Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 equivalents), to
deprotonate the hydrochloride salt and catalyze the reaction.

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or liquid chromatography-mass spectrometry (LC-MS).

» Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced
pressure. Redissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with
water and brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography on silica gel to obtain the desired
adduct.

Safety and Handling

Hazard Identification:

e Causes skin irritation (H315).[1]
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o Causes serious eye irritation (H319).[1]
e May cause respiratory irritation (H335).[1]
Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[8]

o Handling: Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing
dust, fumes, gas, mist, vapors, or spray.[8]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[9]

First Aid:

In case of skin contact: Wash off with plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

1-Amino-2-propanethiol hydrochloride is a chemical compound with potential utility in
various fields of chemical research, particularly as a building block for more complex molecules
and as a potential antioxidant. While specific data on its applications are scarce, its structural
similarity to other well-studied aminothiols suggests a range of possible activities and uses.
Further research is needed to fully elucidate the properties and potential applications of this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Propanethiol, 1-amino-, hydrochloride | C3H10CINS | CID 145727 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Cysteine and related aminothiols in cardiovascular disease, obesity and insulin resistance
- PubMed [pubmed.ncbi.nlm.nih.gov]

» 3. Role of aminothiols as a component of the plasma antioxidant system and relevance to
homocysteine-mediated vascular disease - PubMed [pubmed.nchbi.nlm.nih.gov]

e 4. Role of endogenous thiols in protection - PubMed [pubmed.ncbi.nim.nih.gov]

» 5. Design, Synthesis, and Biological Evaluation of a Novel Aminothiol Compound as
Potential Radioprotector - PMC [pmc.ncbi.nim.nih.gov]

e 6. mdpi.com [mdpi.com]

¢ 7. The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and
Nitrogen Heterocycles in the Primitive Earth Ocean - PubMed [pubmed.ncbi.nlm.nih.gov]

8. fishersci.com [fishersci.com]

e 9. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Amino-2-propanethiol
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267210#1-amino-2-propanethiol-hydrochloride-cas-
number-4146-16-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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